Cas no 1804102-87-1 (5-(Chloromethyl)-2-hydroxyphenylhydrazine)

• Product Name: 5-(Chloromethyl)-2-hydroxyphenylhydrazine
• CAS No: 1804102-87-1
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4934805
• Update Time: 2025-05-23

5-(Chloromethyl)-2-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-hydroxyphenylhydrazine

• Inchi： 1S/C7H9ClN2O/c8-4-5-1-2-7(11)6(3-5)10-9/h1-3,10-11H,4,9H2
• InChI Key： YDHYVLWWEXOYDP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)NN)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.7
• Topological Polar Surface Area: 58.3

Additional information on 5-(Chloromethyl)-2-hydroxyphenylhydrazine

Recent Advances in the Application of 5-(Chloromethyl)-2-hydroxyphenylhydrazine (CAS: 1804102-87-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(Chloromethyl)-2-hydroxyphenylhydrazine (CAS: 1804102-87-1) has recently emerged as a promising building block in chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its reactive chloromethyl and hydroxyl groups, has demonstrated significant potential in the synthesis of novel bioactive molecules and targeted drug delivery systems. Recent studies highlight its versatility as a key intermediate in the development of enzyme inhibitors, fluorescent probes, and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the successful incorporation of 5-(Chloromethyl)-2-hydroxyphenylhydrazine into the design of irreversible kinase inhibitors. The researchers utilized the compound's reactive chloromethyl group to develop covalent inhibitors targeting EGFR T790M mutants, achieving nanomolar potency and excellent selectivity profiles. The study further revealed that the hydroxyl group played a crucial role in maintaining aqueous solubility while the hydrazine moiety facilitated additional hydrogen bonding interactions with the target protein.

In the field of chemical biology, 5-(Chloromethyl)-2-hydroxyphenylhydrazine has been employed as a versatile linker for the development of activity-based probes. A recent Nature Chemical Biology publication (2024, DOI: 10.1038/s41589-024-01580-x) described its use in creating fluorescent probes for monitoring protease activity in live cells. The researchers capitalized on the compound's ability to form stable covalent bonds with active site nucleophiles while maintaining fluorescence properties, enabling real-time visualization of enzymatic activity with unprecedented spatial and temporal resolution.

The pharmaceutical applications of this compound extend to targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews (DOI: 10.1016/j.addr.2024.115210) reported the development of antibody-drug conjugates (ADCs) using 5-(Chloromethyl)-2-hydroxyphenylhydrazine as a linker. The compound's unique chemical properties allowed for controlled drug release profiles while maintaining conjugate stability in circulation, addressing one of the key challenges in ADC development. The resulting conjugates demonstrated improved therapeutic indices in preclinical models of solid tumors.

Recent synthetic chemistry advancements have expanded the utility of 5-(Chloromethyl)-2-hydroxyphenylhydrazine. A 2023 publication in Organic Letters (DOI: 10.1021/acs.orglett.3c03045) detailed a novel palladium-catalyzed cross-coupling reaction that enables selective functionalization of the hydrazine nitrogen while preserving the chloromethyl group. This methodological breakthrough has opened new avenues for the efficient synthesis of diverse hydrazine derivatives with potential pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale production and handling of 5-(Chloromethyl)-2-hydroxyphenylhydrazine due to its reactivity. Current research efforts, as reported in Chemical Engineering Journal (2024, DOI: 10.1016/j.cej.2024.149876), are focusing on developing stable crystalline forms and improved storage conditions to facilitate broader industrial application of this valuable chemical building block.

Looking forward, the unique chemical properties of 5-(Chloromethyl)-2-hydroxyphenylhydrazine (CAS: 1804102-87-1) position it as a key player in the development of next-generation therapeutics and chemical tools. Ongoing research is exploring its potential in PROTAC design, covalent fragment-based drug discovery, and bioorthogonal chemistry applications, suggesting that its impact on chemical biology and pharmaceutical research will continue to grow in the coming years.